Cas no 2166930-89-6 (2-(1-aminoethyl)-3,4,6-trichlorophenol)

• Product Name: 2-(1-aminoethyl)-3,4,6-trichlorophenol
• CAS No: 2166930-89-6
• MF: C₈H₈Cl₃NO
• MW: 240.514219284058
• CID: 6015196
• PubChem ID: 165962319
• Update Time: 2025-07-15

2-(1-aminoethyl)-3,4,6-trichlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminoethyl)-3,4,6-trichlorophenol
• 2166930-89-6
• EN300-1277076

• Inchi： 1S/C8H8Cl3NO/c1-3(12)6-7(11)4(9)2-5(10)8(6)13/h2-3,13H,12H2,1H3
• InChI Key： VMTWQPSXDQFHMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1C(C)N)O)Cl)Cl

Computed Properties

• Exact Mass: 238.967147g/mol
• Monoisotopic Mass: 238.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminoethyl)-3,4,6-trichlorophenol

Introduction to 2-(1-Aminoethyl)-3,4,6-Trichlorophenol (CAS No. 2166930-89-6)

2-(1-Aminoethyl)-3,4,6-trichlorophenol (CAS No. 2166930-89-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a phenolic hydroxyl group and a substituted aminoethyl moiety, along with three chlorine atoms at specific positions on the benzene ring. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The phenolic hydroxyl group in 2-(1-Aminoethyl)-3,4,6-trichlorophenol plays a crucial role in its reactivity and potential biological activity. Phenolic compounds are known for their antioxidant properties and their ability to form hydrogen bonds, which can influence their interactions with biological targets. The presence of the aminoethyl group adds further complexity to the molecule, as amino groups can participate in various chemical reactions and interactions, including hydrogen bonding and electrostatic interactions.

The three chlorine atoms at the 3, 4, and 6 positions on the benzene ring are particularly noteworthy. Chlorine substitution can significantly affect the electronic properties of the molecule, influencing its solubility, stability, and reactivity. In medicinal chemistry, halogenated compounds are often explored for their potential to enhance drug-like properties such as bioavailability and metabolic stability. The specific arrangement of chlorine atoms in 2-(1-Aminoethyl)-3,4,6-trichlorophenol may also contribute to its unique pharmacological profile.

Recent studies have investigated the potential applications of 2-(1-Aminoethyl)-3,4,6-trichlorophenol in various therapeutic areas. One notable area of research is its antimicrobial activity. Phenolic compounds with halogen substitutions have been shown to exhibit potent antimicrobial effects against a range of bacteria and fungi. The combination of the phenolic hydroxyl group and the chlorine atoms in 2-(1-Aminoethyl)-3,4,6-trichlorophenol may enhance its ability to disrupt microbial cell membranes and inhibit microbial growth.

In addition to antimicrobial activity, 2-(1-Aminoethyl)-3,4,6-trichlorophenol has been explored for its potential as an antioxidant. Phenolic compounds are well-known for their antioxidant properties, which can help protect cells from oxidative damage caused by free radicals. The presence of the aminoethyl group may further enhance its antioxidant capacity by providing additional sites for radical scavenging.

Another area of interest is the compound's potential as a lead molecule in drug discovery. Lead molecules are initial compounds that show promising biological activity and can be further optimized through medicinal chemistry approaches to develop more potent and selective drugs. The unique structure of 2-(1-Aminoethyl)-3,4,6-trichlorophenol makes it an attractive candidate for such optimization efforts.

Recent advances in computational chemistry have also contributed to our understanding of 2-(1-Aminoethyl)-3,4,6-trichlorophenol. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with potential biological targets. These computational tools can help guide experimental efforts by predicting which structural modifications may enhance the compound's activity or selectivity.

In conclusion, 2-(1-Aminoethyl)-3,4,6-trichlorophenol (CAS No. 2166930-89-6) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for research and development in medicinal chemistry and pharmaceutical science. Its unique combination of functional groups makes it a promising candidate for various applications, including antimicrobial agents and antioxidants. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.